3-(2-Methylphenyl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid

• IUPAC Name: 3-(2-methylphenyl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C14H10N2O3/c1-8-4-2-3-5-10(8)12-11-6-9(14(17)18)7-15-13(11)19-16-12/h2-7H,1H3,(H,17,18)
• InChI Key: JIUDUNZWOYVAPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC3=C2C=C(C=N3)C(=O)O
• Molecular Formula: C14H10N2O3
• DSSTOX Substance ID: DTXSID901174390
• Molecular Weight: 254.24 g/mol
• CAS RN: 1354952-38-7

Description

“3-(2-Methylphenyl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid” is a chemical compound with the molecular formula C14H10N2O3. It is used for research and development purposes.

Synthesis Analysis

The synthesis of similar compounds involves the use of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C. This affords 2-substituted pyridines in good yields. By exchanging acetic anhydride for DMF in the second step, 2-substituted pyridine N-oxides are obtained, enabling the synthesis of 2,6-disubstituted pyridines.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring fused with an oxazole ring, with a carboxylic acid group attached to the 5-position of the pyridine ring. A methylphenyl group is attached to the 3-position of the oxazole ring.

Mechanism of Action

The mechanism of action of 3-(2-Methylphenyl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid is not fully understood, but it is believed to involve the inhibition of pyridoxal kinase and the modulation of ion channel activity. This results in altered cellular signaling pathways and ultimately leads to the observed biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including inhibition of pyridoxal kinase, modulation of ion channel activity, and alteration of cellular signaling pathways. These effects have been observed in various assays, including cell-based assays, biochemical assays, and electrophysiological recordings.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-Methylphenyl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid as a pharmacological tool in scientific research is its potent inhibitory effects on pyridoxal kinase, which can be used to study the role of vitamin B6 metabolism in various cellular processes. Additionally, the modulation of ion channel activity by this compound can be used to study the role of these channels in learning and memory processes. However, one of the limitations of using this compound in lab experiments is its relatively low solubility, which can make it difficult to work with in certain assays.

Future Directions

There are several potential future directions for research involving 3-(2-Methylphenyl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid. One area of interest is the development of more efficient synthesis methods for this compound, which could improve its accessibility and usability in lab experiments. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various neurological disorders. Finally, the development of more potent and selective analogs of this compound could lead to the discovery of new pharmacological tools for studying cellular processes.

Scientific Research Applications

3-(2-Methylphenyl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylic acid has been extensively studied for its potential use as a pharmacological tool in various scientific research applications. It has been shown to exhibit potent inhibitory effects on the enzyme, pyridoxal kinase, which is involved in the metabolism of vitamin B6. Additionally, this compound has been shown to modulate the activity of various ion channels, including the NMDA receptor, which is involved in learning and memory processes.